2-Chlorophenyl 5-methoxy-2,4-dimethylbenzene-1-sulfonate

• IUPAC Name: (2-chlorophenyl) 5-methoxy-2,4-dimethylbenzenesulfonate
• InChI: InChI=1S/C15H15ClO4S/c1-10-8-11(2)15(9-14(10)19-3)21(17,18)20-13-7-5-4-6-12(13)16/h4-9H,1-3H3
• InChI Key: JDIOAHMUTUDRGG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1OC)S(=O)(=O)OC2=CC=CC=C2Cl)C
• Molecular Formula: C15H15ClO4S
• Molecular Weight: 326.8 g/mol

Description

2-Chlorophenyl 5-methoxy-2,4-dimethylbenzene-1-sulfonate, also known as CMD, is a chemical compound widely used in scientific research. It is a sulfonated derivative of 2,4-dimethyl-5-methoxybenzoic acid and is commonly used as a fluorescent probe for biological applications.

Scientific Research Applications

Environmental Applications

• Removal of Water Contaminants : A study by Zhou et al. (2018) focused on the fabrication of tertiary amine-functionalized adsorption resins for the removal of benzophenone-4, a typical anti-UV product, from water. These resins showed high adsorption capacity and resistance against natural organic matter and inorganic ions.

Organic Chemistry and Synthesis

• Chemiluminescence Studies : Watanabe et al. (2010) conducted research on the chemiluminescence of sulfanyl-, sulfinyl-, and sulfonyl-substituted bicyclic dioxetanes. Their study highlights the potential of these compounds in light emission applications (Watanabe et al., 2010).
• Sulfonation Reactions : The work of Wit et al. (2010) explored the intermediacy of phenyl hydrogen sulfates in the sulfonation of phenols, providing insights into the reactivity of such compounds (Wit et al., 2010).

Material Science and Applied Chemistry

• Fluorescent Molecular Probes : Diwu et al. (1997) synthesized fluorescent solvatochromic dyes incorporating sulfonyl groups for use as molecular probes in biological studies. These compounds exhibit strong solvent-dependent fluorescence, useful for sensitive detection in various environments (Diwu et al., 1997).

Medical and Biological Applications

• Antiviral Activity : Chen et al. (2010) synthesized 5-(4-chlorophenyl)-1,3,4-thiadiazole sulfonamides and evaluated their anti-tobacco mosaic virus activity. This research demonstrates the potential of sulfonamides in antiviral drug development (Chen et al., 2010).

Advanced Materials

• Organic Photovoltaic Devices : Hu et al. (2014) investigated the effects of solvent-treated poly(3, 4-ethylenedioxythiophene):poly(styrene sulfonate) (PEDOT:PSS) films on the performance of polymer solar cells. Their findings contribute to the development of more efficient solar energy materials (Hu et al., 2014).

Drug Development

• Antitumor Sulfonamides : Owa et al. (2002) evaluated sulfonamide-focused libraries for antitumor activities. This research illuminates the role of sulfonamides in cancer treatment, particularly in cell cycle inhibition (Owa et al., 2002).